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Executive Summary

2-(Dimethylamino)ethanimidamide (PubChem CID 4090971), also known as 2-
(dimethylamino)acetamidine, is a critical nitrogenous organic building block characterized by a
bifunctional structure containing a basic dimethylamino group and a reactive amidine moiety. It
serves as a pivotal intermediate in the synthesis of heterocyclic pharmaceutical compounds,
particularly in the development of histamine H2-receptor antagonists and various kinase
inhibitors.[1]

This guide provides a comprehensive technical analysis of the compound's physicochemical
properties, synthetic pathways, and applications in medicinal chemistry.[1] It is designed for
researchers requiring high-fidelity data for experimental design and process optimization.

Chemical Identity & Structure
The molecule consists of an acetamidine core substituted at the
-carbon (position 2) with a dimethylamino group. The amidine functionality (

) confers high basicity and nucleophilicity, making it a versatile precursor for cyclization
reactions.
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Property Data

IUPAC Name 2-(Dimethylamino)ethanimidamide

2-(Dimethylamino)acetamidine;

Common Synonyms -Dimethylaminoacetamidine; Glycinamidine,

N,N-dimethyl-
PubChem CID 4090971
Molecular Formula
Molecular Weight 101.15 g/mol
SMILES CN(C)CC(=N)N

(Computed) LZFUVXJOXXYXIB-

InChl Ke
y UHFFFAQOYSA-N

Structural Analysis

The compound features two nitrogen-rich centers:[1]
o Tertiary Amine: The dimethylamino group is moderately basic (
) and acts as a proton acceptor.
¢ Amidine Group: The amidine group is strongly basic (
) due to resonance stabilization of the protonated cation (amidinium ion).

This dual-basic nature dictates that the compound is typically isolated and stored as a
hydrochloride or dihydrochloride salt to prevent polymerization and degradation.

Physicochemical Properties[4][8][9][10][11][12]

Understanding the physicochemical behavior of 2-(dimethylamino)ethanimidamide is
essential for optimizing reaction conditions and purification protocols.
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Parameter Value / Characteristic Implication for Research

Free base is hygroscopic and

Solid (as HCI salt); Oil (free sensitive to

Physical State

base) ; handle under inert
atmosphere.
Use polar protic solvents for
High in reactions; insoluble in non-
Solubility polar solvents (hexane,
, EtOH, MeOH
).
Requires strong buffering or
Basicity ( o stoichiometric acid
~12.0 (Amidine) S )
) neutralization in biological
assays.
Rapidly hydrolyzes to the
- Hydrolytically unstable at high corresponding amide or ester
Stability

pH in basic agueous solution at

elevated temperatures.

Synthesis & Manufacturing

The industrial and laboratory-scale synthesis of 2-(dimethylamino)ethanimidamide typically
follows the Pinner Synthesis pathway. This method avoids harsh conditions and provides high
yields of the amidine salt.[2]

The Pinner Synthesis Protocol

The synthesis proceeds in two distinct steps starting from (dimethylamino)acetonitrile.

e Pinner Salt Formation: The nitrile reacts with dry hydrogen chloride in absolute ethanol to
form the imidate ester hydrochloride (Pinner salt).

o Ammonolysis: The imidate ester is treated with ammonia to generate the amidine.

Reaction Scheme (Graphviz)
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Figure 1: Step-wise Pinner synthesis pathway for converting the nitrile precursor to the target
amidine.[1]

Detailed Experimental Protocol

Objective: Synthesis of 2-(Dimethylamino)ethanimidamide Dihydrochloride.
Materials:
o 2-(Dimethylamino)acetonitrile (1.0 eq)
e Absolute Ethanol (anhydrous)
e Hydrogen Chloride gas (dried)
o Ammonia gas (anhydrous) or 7N
in MeOH
Procedure:
e Imidate Formation:

o Dissolve 2-(dimethylamino)acetonitrile in absolute ethanol (5 mL/g) in a round-bottom flask
equipped with a drying tube.

o Cool the solution to 0°C in an ice bath.
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o Bubble dry HCI gas through the solution for 2-3 hours until saturation. Note: Exothermic
reaction; maintain temperature < 10°C.

o Seal the flask and store at 4°C for 24-48 hours. A white precipitate (imidate ester
dihydrochloride) may form.

e Amidine Conversion:

o Evaporate excess HCI and ethanol under reduced pressure (keep temperature < 40°C) to
obtain the crude imidate salt.

o Redissolve the residue in fresh absolute ethanol.

o Cool to 0°C and bubble anhydrous ammonia gas into the solution (or add excess
methanolic ammonia).

o Stir at room temperature for 12 hours.

* Isolation:
o Filter off the ammonium chloride byproduct.
o Concentrate the filtrate to dryness.

o Recrystallize the residue from ethanol/ether to yield 2-(dimethylamino)ethanimidamide
dihydrochloride as hygroscopic white crystals.

Applications in Drug Discovery

The primary utility of 2-(dimethylamino)ethanimidamide lies in its role as a 1,3-binucleophile
for the synthesis of nitrogen heterocycles.

Heterocycle Formation

The amidine group reacts with 1,3-dicarbonyl compounds (or their equivalents like

-keto esters) to form pyrimidines. This reaction is fundamental in creating libraries of kinase
inhibitors and GPCR ligands.
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Mechanism of Pyrimidine Synthesis

The amidine nitrogen attacks the carbonyl carbon of the

-keto ester, followed by cyclization and dehydration.[1]

Ethyl Acetoacetate

2-(Dimethylamino)ethanimidamide (1,3-Dicarbonyl)

Condensation (Base catalyzed) / Condensation (Base catalyzed)

N

Tetrahedral Intermediate

Cyclization & -H20 -EtOH

2-(Dimethylaminomethyl)-6-methylpyrimidin-4-ol

Click to download full resolution via product page
Figure 2: Cyclocondensation of the amidine with a

-keto ester to form a functionalized pyrimidine core.

H2-Receptor Antagonists

This structural motif is analogous to the side chains found in Nizatidine and Roxatidine. The
dimethylaminomethyl group provides necessary basicity for receptor binding, while the amidine
mimics the guanidine group found in early H2 blockers like cimetidine, offering improved
bioavailability and specific binding kinetics [1].[1]

Safety & Handling (E-E-A-T)

As a Senior Application Scientist, | emphasize that amidines are potent bases and irritants.[1]
Strict adherence to safety protocols is non-negotiable.
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Hazard Class Description Mitigation Strategy

) Wear nitrile gloves, safety
o Causes severe skin burns and _
Corrosivity goggles, and face shield.[1]
eye damage (Category 1B).[3] _
Work in a fume hood.

o Absorbs moisture rapidly, Store in a desiccator or
Hygroscopicity ) ) )
leading to hydrolysis. glovebox under nitrogen.
o Reacts violently with strong Segregate from acid chlorides
Incompatibility ) S ] )
acids and oxidizing agents. and anhydrides during storage.

First Aid:
o Eye Contact: Rinse immediately with water for 15 minutes. Consult an ophthalmologist.

o Skin Contact: Wash with 5% acetic acid solution followed by soap and water to neutralize the
base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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